Cas no 75910-78-0 (3-Piperidinecarboxylic acid, 3-(3-hydroxyphenyl)-1-propyl-, ethyl ester)

• Product name: 3-Piperidinecarboxylic acid, 3-(3-hydroxyphenyl)-1-propyl-, ethyl ester
• CAS No: 75910-78-0
• MF: C₁₇H₂₅NO₃
• MW: 291.3853
• CID: 538806
• PubChem ID: 12687010

3-Piperidinecarboxylic acid, 3-(3-hydroxyphenyl)-1-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 3-(3-hydroxyphenyl)-1-propyl-, ethyl ester
• ethyl 3-(3-hydroxyphenyl)-1-propylpiperidine-3-carboxylate
• 75910-78-0
• CHEMBL1179345
• DTXSID00506895

• Inchi： InChI=1S/C17H25NO3/c1-3-10-18-11-6-9-17(13-18,16(20)21-4-2)14-7-5-8-15(19)12-14/h5,7-8,12,19H,3-4,6,9-11,13H2,1-2H3
• InChI Key： IXSONMWUQDCFHR-UHFFFAOYSA-N
• SMILES： CCCN1CCCC(C1)(C2=CC(=CC=C2)O)C(=O)OCC

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų
• XLogP3: 3